Cas no 3148-09-2 (Verrucarin A)

Verrucarin A structure
Verrucarin A structure
Product name:Verrucarin A
CAS No:3148-09-2
MF:C27H34O9
MW:502.553469181061
CID:310226
PubChem ID:6326658

Verrucarin A Chemical and Physical Properties

Names and Identifiers

    • Verrucarin A
    • Antibiotic 379Y
    • Muconomycin A
    • VER A
    • CHEBI:230243
    • DTXSID101017607
    • AI3-29707
    • 3148-09-2
    • C09746
    • (4S,5R,10E,12Z,16R,16aS,17S,18R,19aR,23aR)-4-hydroxy-5,16a,21-trimethyl-4,5,6,7,16,16a,22,23-octahydro-3H,18H,19aH-spiro[16,18-methano[1,6,12]trioxacyclooctadecino[3,4-d]chromene-17,2'-oxirane]-3,9,14-trione
    • NS00011677
    • Spiro(16,18-methano-1H,3H,23H-[1,6,12]trioxacyclooctadecino[3, 4-d](1)benzopyran-17(18H),2'-oxirane)-3,9,14-trione, 4,5,6,7,16, 16a,19a,22-octahydro-4-hydroxy-5,16a,21-trimethyl-, stereoisomer
    • Spiro(16,18-methano-1H,3H,23H-(1,6,12)trioxacyclooctadecino(3,4-d)(1)benzopyran-17(18H),2'-oxirane)-3,9,14-trione, 4,5,6,7,16,16a,19a,22-octahydro-4-hydroxy-5,16a,21-trimethyl-, stereoisomer
    • (1R,3R,8R,12S,13R,18E,20Z,24R,25S,26S)-12-hydroxy-5,13,25-trimethylspiro[2,10,16,23-tetraoxatetracyclo[22.2.1.03,8.08,25]heptacosa-4,18,20-triene-26,2'-oxirane]-11,17,22-trione
    • VERRUCARIN A [MI]
    • NSC-126728
    • 379Y
    • SCHEMBL108417
    • NSC-200736
    • CHEMBL136985
    • 3L2
    • NSC 126728
    • NSC200736
    • VERRUCARINE A
    • OL62X66O4I
    • SPIRO(16,18-METHANO-1H,3H,23H-(1,6,12)TRIOXACYCLOOCTADECINO(3,4-D)(1)BENZOPYRAN-17(18H),2'-OXIRANE)-3,9,14-TRIONE, 4,5,6,7,16,16A,19A,22-OCTAHYDRO-4-HYDROXY-5,16A,21-TRIMETHYL-, (4S,5R,10E,12Z,16R,16AS,17S,18R,19AR,23AR)-
    • NLUGUZJQJYVUHS-IDXDZYHTSA-N
    • NSC 200736
    • Q1586727
    • UNII-OL62X66O4I
    • (1R,3R,8R,12S,13R,18Z,20Z,24R,25S,26S)-12-hydroxy-5,13,25-trimethylspiro[2,10,16,23-tetraoxatetracyclo[22.2.1.03,8.08,25]heptacosa-4,18,20-triene-26,2'-oxirane]-11,17,22-trione
    • VerrucarinA
    • NSC 126,728
    • (1R,3R,8R,12S,13R,18E,20Z,24R,25S,26S)-12-hydroxy-5,13,25-trimethylspiro(2,10,16,23-tetraoxatetracyclo(22.2.1.03,8.08,25)heptacosa-4,18,20-triene-26,2'-oxirane)-11,17,22-trione
    • Verrucarin A (8CI)
    • Verrucarin A (8CI)(9CI)
    • 12'-hydroxy-5',13',25'-trimethyl-2',10',16',23'-tetraoxaspiro[oxirane-2,26'-tetracyclo[22.2.1.03,8.08,25]heptacosane]-4',18',20'-triene-11',17',22'-trione
    • 12'-hydroxy-5',13',25'-trimethyl-2',10',16',23'-tetraoxaspiro(oxirane-2,26'-tetracyclo(22.2.1.03,8.08,25)heptacosane)-4',18',20'-triene-11',17',22'-trione
    • (4S,5R,10E,12Z,16R,16aS,17S,18R,19aR,23aR)-4-hydroxy-5,16a,21-trimethyl-4,5,6,7,16,16a,22,23-octahydro-3H,18H,19aH-spiro(16,18-methano(1,6,12)trioxacyclooctadecino(3,4-d)chromene-17,2'-oxirane)-3,9,14-trione
    • Spiro(16,18methano1H,3H,23H(1,6,12)trioxacyclooctadecino(3,4d)(1)benzopyran17(18H),2'oxirane)3,9,14trione, 4,5,6,7,16,16a,19a,22octahydro4hydroxy5,16a,21trimethyl, stereoisomer
    • DTXCID601475791
    • Inchi： InChI=1S/C27H34O9/c1-16-8-10-26-14-33-24(31)23(30)17(2)9-11-32-21(28)6-4-5-7-22(29)36-18-13-20(35-19(26)12-16)27(15-34-27)25(18,26)3/h4-7,12,17-20,23,30H,8-11,13-15H2,1-3H3/b6-4+,7-5-/t17-,18-,19-,20-,23+,25-,26-,27+/m1/s1
    • InChI Key： NLUGUZJQJYVUHS-IDXDZYHTSA-N
    • SMILES： CC1CCOC(=O)C=CC=CC(=O)OC2CC3C4(C2(C5(CCC(=CC5O3)C)COC(=O)C1O)C)CO4

Computed Properties

  • Exact Mass: 488.20500
  • Monoisotopic Mass: 502.22
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 0
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.1922 (rough estimate)
  • Melting Point: >360° (dec)
  • Boiling Point: 512.66°C (rough estimate)
  • Flash Point: 250.2°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 120.89000
  • LogP: 1.78050
  • Specific Rotation: D23 +206° (c = 1.012 in chloroform)

Verrucarin A Security Information

  • Hazardous Material transportation number：UN 2811 6.1/PG 1
  • WGK Germany：3
  • Hazard Category Code： 26/27/28
  • Safety Instruction： 22-36/37/39-45
  • RTECS：WH1314900
  • Hazardous Material Identification： T+
  • Toxicity：LD50 in mice, rats, rabbits (mg/kg): 1.5, 0.87, 0.54 i.v. (Rüsch, Sthlin)
  • Safety Term：6.1(a)
  • Hazard Level：6.1(a)
  • HazardClass：6.1(a)
  • PackingGroup：I
  • Storage Condition：−20°C
  • Packing Group：I
  • Risk Phrases：R26/27/28
  • Packing Group：I

Verrucarin A Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
V937808-1mg
Verrucarin A
 3148-09-2 ≥98%
1mg
 ￥4,050.00 2022-08-31
Apollo Scientific
BIV1006-1mg
Verrucarin A
 3148-09-2
1mg
 £145.00 2025-02-22
MedChemExpress
HY-107426-1mg
Verrucarin A
 3148-09-2 99.89%
1mg
 ￥2000 2024-07-19
ChemScence
CS-0028455-1mg
Verrucarin A
 3148-09-2 ≥98.0%
1mg
 $450.0 2022-04-27
MedChemExpress
HY-107426-5mg
Verrucarin A
 3148-09-2 99.89%
5mg
 ￥7300 2024-07-19
1PlusChem
1P00C0Z8-1mg
MUCONOMYCIN A
 3148-09-2 ≥70%
1mg
 $166.00 2024-05-06
Apollo Scientific
BIV1006-500ug
Verrucarin A
 3148-09-2
500ug
￡180.00 2022-10-09
Apollo Scientific
BIV1006-5mg
Verrucarin A
 3148-09-2
5mg
 £565.00 2025-02-22
ChemScence
CS-0028455-5mg
Verrucarin A
 3148-09-2 ≥98.0%
5mg
 $750.0 2021-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
V937808-5mg
Verrucarin A
 3148-09-2 ≥98%
5mg
 ￥5,054.40 2022-08-31

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Amadis Chemical Company Limited
(CAS:3148-09-2)Verrucarin A
A1026049
Purity:99%/99%
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Price ($):251.0/915.0